Cas no 109462-43-3 (Oxiraneacetic acid, (2S)-)

• Product Name: Oxiraneacetic acid, (2S)-
• CAS No: 109462-43-3
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 1187980
• PubChem ID: 9793754
• Update Time: 2025-05-21

Oxiraneacetic acid, (2S)- Chemical and Physical Properties

Names and Identifiers

• Oxiraneacetic acid, (2S)-
• 3,4 epoxybutyric acid
• 2-[(2S)-Oxiran-2-yl]acetic acid
• CS-0057156
• AKOS006375915
• SCHEMBL4016780
• 109462-43-3
• 2-[(2S)-Oxiran-2-yl]aceticacid
• (s)-3,4-epoxybutyric acid

• Inchi： 1S/C4H6O3/c5-4(6)1-3-2-7-3/h3H,1-2H2,(H,5,6)/t3-/m0/s1
• InChI Key： ZVNYKZKUBKIIAH-VKHMYHEASA-N
• SMILES： O1C[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 102.031694049g/mol
• Monoisotopic Mass: 102.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Oxiraneacetic acid, (2S)-

Comprehensive Guide to Oxiraneacetic acid, (2S)- (CAS No. 109462-43-3): Properties, Applications, and Market Insights

Oxiraneacetic acid, (2S)- (CAS No. 109462-43-3) is a chiral compound with significant importance in organic synthesis and pharmaceutical applications. This epoxide derivative is widely recognized for its role as a versatile building block in the synthesis of bioactive molecules. Its unique stereochemical configuration and reactive oxirane ring make it a valuable intermediate in asymmetric synthesis. Researchers and industries are increasingly exploring its potential due to the growing demand for enantiomerically pure compounds.

The chemical structure of Oxiraneacetic acid, (2S)- features a carboxyl group attached to an epoxide ring, which enhances its reactivity in nucleophilic ring-opening reactions. This property is particularly useful in the synthesis of chiral alcohols, amino acids, and other high-value intermediates. The compound's CAS No. 109462-43-3 is frequently searched in scientific databases, reflecting its relevance in modern chemical research. Recent studies highlight its application in the development of pharmaceutical APIs and agrochemicals, aligning with the industry's focus on sustainable and efficient synthetic routes.

One of the trending topics in the chemical community is the use of chiral epoxides like Oxiraneacetic acid, (2S)- in green chemistry. Researchers are investigating its role in catalytic asymmetric synthesis, which minimizes waste and improves atom economy. This aligns with the global push toward environmentally friendly manufacturing processes. Additionally, the compound's potential in biocatalysis and enzyme-mediated reactions is gaining attention, as these methods offer milder reaction conditions and higher selectivity.

The market for Oxiraneacetic acid, (2S)- is expanding, driven by the pharmaceutical and specialty chemicals sectors. Companies are investing in scalable production methods to meet the rising demand for high-purity chiral compounds. Regulatory agencies emphasize the need for stringent quality control, given the compound's application in drug development. Suppliers often provide detailed analytical certificates and safety data sheets to ensure compliance with international standards.

In summary, Oxiraneacetic acid, (2S)- (CAS No. 109462-43-3) is a pivotal compound in modern synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and green chemistry, making it a subject of ongoing research and commercial interest. As industries prioritize sustainability and efficiency, the demand for this chiral building block is expected to grow, solidifying its position in the chemical marketplace.